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Compound of Interest

Compound Name: Deltamethrin-d5

Cat. No.: B1670228 Get Quote

This technical guide provides an in-depth overview of Deltamethrin-d5, a deuterated analog of

the synthetic pyrethroid insecticide Deltamethrin. Designed for researchers, scientists, and

professionals in drug development and analytical chemistry, this document details its chemical

properties, common applications, and the methodologies for its use as an internal standard.

Core Properties and Identification
Deltamethrin-d5 is the deuterium-labeled form of Deltamethrin.[1] The incorporation of five

deuterium atoms onto the phenoxy ring makes it an ideal internal standard for isotope dilution

mass spectrometry (IDMS) techniques, such as gas chromatography-mass spectrometry (GC-

MS) and liquid chromatography-mass spectrometry (LC-MS/MS).[2] Its physical and chemical

properties closely mirror those of the non-labeled parent compound, ensuring similar behavior

during sample preparation and analysis, which allows for accurate quantification by correcting

for matrix effects and analyte loss.

There are several CAS numbers associated with different deuterated forms and isomeric

mixtures of Deltamethrin-d5. The most common variant is Deltamethrin-(phenoxy-d5).

Synonyms and Alternative Names
Decamethrin-d5[1][3][4][5]

Deltamethrin-(phenoxy-d5)[2]

Deltamethrin D5 (Phenyl D5)[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1670228?utm_src=pdf-interest
https://www.benchchem.com/product/b1670228?utm_src=pdf-body
https://www.benchchem.com/product/b1670228?utm_src=pdf-body
https://www.medchemexpress.com/deltamethrin-d5.html
https://witega.de/product/deltamethrin-phenoxy-d5/
https://www.benchchem.com/product/b1670228?utm_src=pdf-body
https://www.medchemexpress.com/deltamethrin-d5.html
https://www.glpbio.com/deltamethrin-d5.html
https://vivanls.com/products/Deltamethrind5MixtureofDiastereomers-5633
https://www.caymanchem.com/product/33710/deltamethrin-d5
https://witega.de/product/deltamethrin-phenoxy-d5/
https://www.lgcstandards.com/MH/en/Deltamethrin-d5-Mixture-of-Diastereomers-/p/TRC-D230702
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[(S)-Cyano-(3-phenoxy-d5-phenyl)methyl] (1R,3R)-3-(2,2-dibromoethenyl)-2,2-

dimethylcyclopropane-1-carboxylate

(1R,3R)-3-(2,2-Dibromoethenyl)-2,2-dimethylcyclopropanecarboxylic Acid (S)-cyano(3-

phenoxyphenyl-d5)methyl Ester[4]

Esbecythrin-d5[4]

FMC-45498-d5[4]

NRDC-161-d5[4]

Quantitative Data Summary
The following table summarizes the key quantitative data for Deltamethrin-d5, primarily

focusing on the phenoxy-d5 variant.

Property Value Citations

CAS Number

2140301-99-9 (phenoxy-d5)

1217633-23-2 (Mixture of

Diastereomers)

[1][2][3][6][7]

Molecular Formula
C₂₂H₁₄D₅Br₂NO₃ or

C₂₂H₁₄Br₂D₅NO₃
[4][5][6]

Molecular Weight 510.2 g/mol [4][5][6]

Purity ≥95.0% (HPLC) [6]

Deuterated Forms ≥99% (d₁-d₅) [5]

Physical State Semi-solid or neat solid [5]

Melting Point 98-102 °C

Solubility
Soluble in Acetonitrile, DMF,

DMSO, Methanol
[5]

Storage Temperature 2-8°C

Unlabeled CAS 52918-63-5 (Deltamethrin) [6][8][9][10]
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Experimental Protocols and Applications
Deltamethrin-d5 serves as a crucial internal standard for the precise quantification of

Deltamethrin in a variety of matrices, including environmental samples, agricultural products,

and biological tissues.[2] Its primary application lies in analytical methods that employ isotope

dilution mass spectrometry.

General Experimental Protocol for Quantification using
IDMS

Standard Preparation: Prepare a stock solution of Deltamethrin-d5 of a known

concentration using a suitable solvent such as acetonitrile.[5] From this stock, create a series

of working standard solutions.

Sample Fortification: Spike a known amount of the Deltamethrin-d5 internal standard

solution into the unknown sample, as well as into each calibration standard, before any

extraction or cleanup procedures. This is a critical step to ensure that any loss of the target

analyte during sample processing is mirrored by the internal standard.

Sample Extraction and Cleanup: Employ an appropriate extraction method (e.g.,

QuEChERS, solid-phase extraction) to isolate the analytes from the sample matrix. The

chosen method should be suitable for pyrethroid insecticides.

Instrumental Analysis: Analyze the prepared samples and calibration standards using a GC-

MS or LC-MS/MS system. The mass spectrometer is set to monitor specific precursor and

product ion transitions for both Deltamethrin and Deltamethrin-d5.

Quantification: The concentration of Deltamethrin in the unknown sample is determined by

calculating the ratio of the peak area of the native analyte to the peak area of the deuterated

internal standard. This ratio is then plotted against the concentrations of the calibration

standards to generate a calibration curve, from which the concentration of the unknown

sample can be accurately interpolated.[2]

This isotope dilution technique effectively mitigates matrix-induced signal suppression or

enhancement and compensates for variations in instrument response, leading to highly

accurate and reproducible results.[2]
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Logical and Experimental Workflow Visualization
The following diagrams illustrate the relationship between Deltamethrin and its deuterated

form, as well as a typical experimental workflow for its use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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